![molecular formula C8H12O4 B6183781 5,8-dioxaspiro[3.5]nonane-7-carboxylic acid CAS No. 2624131-84-4](/img/no-structure.png)
5,8-dioxaspiro[3.5]nonane-7-carboxylic acid
Overview
Description
5,8-dioxaspiro[35]nonane-7-carboxylic acid is a chemical compound with the molecular formula C8H12O4 It is characterized by a spirocyclic structure containing two oxygen atoms and a carboxylic acid functional group
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 5,8-dioxaspiro[3.5]nonane-7-carboxylic acid typically involves the formation of the spirocyclic ring system followed by the introduction of the carboxylic acid group. One common method involves the reaction of a diol with a suitable diacid or diacid derivative under acidic conditions to form the spirocyclic structure. The reaction conditions often include the use of a strong acid catalyst, such as sulfuric acid, and elevated temperatures to facilitate the cyclization process.
Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process typically includes optimization of reaction conditions to maximize yield and purity, as well as the use of continuous flow reactors to enhance efficiency and scalability.
Chemical Reactions Analysis
Types of Reactions: 5,8-dioxaspiro[3.5]nonane-7-carboxylic acid can undergo various chemical reactions, including:
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5,8-dioxaspiro[3.5]nonane-7-carboxylic acid involves the protection of a diol followed by a cyclization reaction to form the spirocyclic ring system. The carboxylic acid group is then introduced through oxidation of a primary alcohol.", "Starting Materials": [ "1,4-butanediol", "acetic anhydride", "pyridine", "sodium bicarbonate", "chromic acid", "methanol" ], "Reaction": [ "1. Protection of 1,4-butanediol with acetic anhydride and pyridine to form diacetate", "2. Cyclization of diacetate with sodium bicarbonate in methanol to form spirocyclic ring system", "3. Oxidation of primary alcohol in spirocyclic ring system with chromic acid to form carboxylic acid" ] } | |
CAS No. |
2624131-84-4 |
Molecular Formula |
C8H12O4 |
Molecular Weight |
172.2 |
Purity |
95 |
Origin of Product |
United States |
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